Cas no 950455-46-6 (N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide)

• Product Name: N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide
• CAS No: 950455-46-6
• MF: C₁₈H₁₆FN₃O₃
• MW: 341.336347579956
• CID: 5341417
• Update Time: 2025-05-21

N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl)acetamide
• N-(3-fluorophenyl)-2-[3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yl]acetamide
• N-(3-fluorophenyl)-2-[3-(4-methoxyphenyl)-2-oxoimidazol-1-yl]acetamide
• N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide

• Inchi： 1S/C18H16FN3O3/c1-25-16-7-5-15(6-8-16)22-10-9-21(18(22)24)12-17(23)20-14-4-2-3-13(19)11-14/h2-11H,12H2,1H3,(H,20,23)
• InChI Key： DOALODFCHWWFMB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(CN1C=CN(C2C=CC(=CC=2)OC)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• XLogP3: 2
• Topological Polar Surface Area: 61.9

Additional information on N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide

N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide: A Comprehensive Overview

The compound N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide (CAS No. 950455-46-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies.

At its core, this molecule is characterized by a complex structure that includes a fluorophenyl group, a methoxyphenyl substituent, and an imidazolone ring system. The presence of these functional groups contributes to its diverse chemical properties and biological interactions. Recent research has highlighted the importance of such structures in drug design, particularly in the development of compounds with high specificity and efficacy.

The synthesis of N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-ylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, making it more efficient and scalable for large-scale applications.

From a pharmacological perspective, this compound has demonstrated remarkable activity in various assays targeting key biological pathways. For instance, studies have shown that it exhibits potent inhibitory effects on enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has opened avenues for its use in treating neurodegenerative diseases and cancer.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound interacts with critical binding sites on target proteins with high affinity, which is a crucial factor in determining its therapeutic potential. Furthermore, pharmacokinetic studies have indicated favorable absorption and bioavailability profiles, making it a strong candidate for further preclinical testing.

The structural versatility of N-(3-fluorophenyl)-2-3-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-imidazol-1-yliacetamide also allows for extensive modifications to tailor its properties for specific applications. Researchers are currently exploring analogs with different substituents to optimize its therapeutic index and minimize potential side effects.

In conclusion, the compound CAS No. 950455-466 represents a significant advancement in chemical research with promising implications for drug development. Its unique structure, coupled with cutting-edge synthetic methods and pharmacological insights, positions it as a valuable tool in addressing unmet medical needs.